benzyl N'-{phenyl[(phenylsulfonyl)imino]methyl}imidothiocarbamate

• IUPAC Name: benzyl N'-[N-(benzenesulfonyl)-C-phenylcarbonimidoyl]carbamimidothioate
• InChI: InChI=1S/C21H19N3O2S2/c22-21(27-16-17-10-4-1-5-11-17)23-20(18-12-6-2-7-13-18)24-28(25,26)19-14-8-3-9-15-19/h1-15H,16H2,(H2,22,23,24)
• InChI Key: LYDZSVLYOZQHQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC(=NC(=NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3)N
• Molecular Formula: C21H19N3O2S2
• Molecular Weight: 409.5 g/mol

Description

Chemical Reactions Analysis

While specific chemical reactions involving benzyl N’-{phenyl[(phenylsulfonyl)imino]methyl}imidothiocarbamate are not detailed in the available literature, benzyl anion transfer via intramolecular aromatic nucleophilic substitution (SNAr) has been reported during the course of tandem mass spectrometry of deprotonated N-(phenylsulfonyl)-benzeneacetamide.

Scientific Research Applications

Antibacterial Agents

The structural similarity of benzyl N’-{phenyl[(phenylsulfonyl)imino]methyl}imidothiocarbamate to benzyl phenyl sulfide derivatives suggests potential antibacterial applications. . The sulfonyl and imino groups within the compound could interact with bacterial cell membranes, leading to their disruption and the compound’s antibacterial activity.

Organic Synthesis

. This reactivity can be harnessed to create new molecules with potential applications in pharmaceuticals, agrochemicals, and materials science.

Drug Development

. The compound could be a candidate for drug development, where its structure could be modified to enhance its activity and selectivity for specific biological targets.